Cas no 88302-01-6 (3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-)

• Product name: 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-
• CAS No: 88302-01-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.27834
• CID: 638244
• PubChem ID: 13236510

3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-
• 5-butanoyl-2-oxo-6-propyl-1H-pyridine-3-carbonitrile
• SCHEMBL10853063
• 5-Butanoyl-2-oxo-6-propyl-1,2-dihydropyridine-3-carbonitrile
• DTXSID90530881
• 88302-01-6

• Inchi： InChI=1S/C13H16N2O2/c1-3-5-11-10(12(16)6-4-2)7-9(8-14)13(17)15-11/h7H,3-6H2,1-2H3,(H,15,17)
• InChI Key： REHIUJIQVNHXPH-UHFFFAOYSA-N
• SMILES： CCCC1=C(C=C(C(=O)N1)C#N)C(=O)CCC

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70Ų